N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)picolinamide

• IUPAC Name: N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C15H19N5O/c1-11-10-14(19-18-11)20-8-5-12(6-9-20)17-15(21)13-4-2-3-7-16-13/h2-4,7,10,12H,5-6,8-9H2,1H3,(H,17,21)(H,18,19)
• InChI Key: BFVXKWMAFVNHJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)N2CCC(CC2)NC(=O)C3=CC=CC=N3
• Molecular Formula: C15H19N5O
• Molecular Weight: 285.34 g/mol

Description

“N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)picolinamide” is a complex organic compound that contains a pyrazole ring, a piperidine ring, and a picolinamide moiety. Pyrazole is a five-membered ring with two nitrogen atoms, and piperidine is a six-membered ring with one nitrogen atom. Picolinamide refers to a pyridine ring (a six-membered ring with two double bonds and one nitrogen atom) with an amide functional group attached.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole and piperidine rings, and the attachment of these rings to the picolinamide moiety. The exact synthesis process would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrogen atoms in the pyrazole and piperidine rings, as well as in the picolinamide moiety, would likely have a significant impact on the compound’s chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions take place. The presence of the nitrogen atoms and the amide functional group could make the compound reactive with various other substances.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure. The presence of the nitrogen atoms and the amide functional group could affect these properties.

Scientific Research Applications

Antileishmanial Activity

• Leishmaniasis, a tropical disease caused by Leishmania parasites transmitted through sandfly bites, affects millions worldwide. Some hydrazine-coupled pyrazoles, including our compound of interest, have demonstrated potent antileishmanial activity. .

Antimalarial Potential

• Malaria, caused by Plasmodium parasites transmitted by mosquitoes, remains a global health concern. The synthesized pyrazole derivatives (compounds 14 and 15) displayed significant inhibition against Plasmodium berghei in vivo. .

G Protein-Coupled Inward Rectifying Potassium (GIRK) Channel Activation

• Recent research has identified N-(1-(1,1-dioxotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)acetamide ether as a GIRK channel activator. .

Colony Stimulating Factor-1 Receptor (CSF-1R) Targeting

• The compound’s structure suggests potential interactions with CSF-1R, a druggable target. .

Antitubercular Activity

• Derivatives derived from pyridine and indole, such as (E)-1-(2-(1H-indol-3-yl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-3(2H)-yl)-3-(substitutedphenyl)prop-2-en-1-one, have been explored for their in vitro antitubercular activity. .

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various targets such as glucose transporter glut1 , and enzymes like sEH .

Mode of Action

It’s worth noting that compounds with similar structures have shown inhibitory actions against their targets . For instance, BAY-876, a compound with a similar structure, acts as a potent inhibitor of the glucose transporter GLUT1 .

Biochemical Pathways

For example, inhibitors of the glucose transporter GLUT1, like BAY-876, can affect glucose metabolism .

Result of Action

Similar compounds have shown various biological activities such as anti-inflammatory, antitumor, antidiabetic, and others .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future research directions for this compound could involve further studying its synthesis, properties, and potential uses. This could include exploring its potential as a drug or its use in other applications.